N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C19H21ClFN3O/c1-14-6-7-15(20)12-17(14)22-19(25)13-23-8-10-24(11-9-23)18-5-3-2-4-16(18)21/h2-7,12H,8-11,13H2,1H3,(H,22,25)
• InChI Key: QGQSGWFUXOFREC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CN2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C19H21ClFN3O
• Molecular Weight: 361.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide, also known as CFM-2, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide has been studied for its potential therapeutic properties in a variety of scientific research applications. One study by Sánchez-Sánchez et al. (2017) investigated the effects of this compound on the behavior of rats in a forced swim test, finding that the compound had antidepressant-like effects. Another study by Li et al. (2018) explored the potential of this compound as a treatment for neuropathic pain, reporting that the compound had analgesic effects in a rat model of neuropathic pain.

Mechanism of Action

The exact mechanism of action of N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide is not fully understood, but it is believed to act as a selective antagonist of the 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and pain, among other physiological processes. By blocking the activity of this receptor, this compound may modulate these processes and produce therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in preclinical studies. For example, a study by Sánchez-Sánchez et al. (2017) reported that this compound increased the levels of serotonin and dopamine in the prefrontal cortex of rats. Another study by Li et al. (2018) found that this compound reduced the expression of inflammatory cytokines in the spinal cord of rats with neuropathic pain.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide has several advantages and limitations for use in lab experiments. One advantage is that it has been shown to have relatively low toxicity in animal models, suggesting that it may have a favorable safety profile for use in humans. However, a limitation is that this compound has relatively low solubility in water, which may make it challenging to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide. One area of interest is the development of more potent and selective analogs of the compound, which may have improved therapeutic properties. Another area of interest is the investigation of this compound as a treatment for other neurological and psychiatric disorders, such as anxiety disorders and schizophrenia. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.

Synthesis Methods

N-(5-chloro-2-methylphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]acetamide can be synthesized through a multi-step process involving the reaction of 2-fluorophenylpiperazine with 5-chloro-2-methylbenzoic acid, followed by acylation with acetic anhydride and N-methylation with methyl iodide. This synthesis method has been reported in several scientific publications, including a study by Kostic et al. (2011).